1-Isomangostin
1-Isomangostin
1-Isomangostin belongs to the class of organic compounds known as 8-prenylated xanthones. These are organic compounds containing a C5-isoprenoid group linked to a xanthone moiety at the 8-position. Xanthone is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring that carries a ketone group. 1-Isomangostin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-isomangostin is primarily located in the membrane (predicted from logP). Outside of the human body, 1-isomangostin can be found in fruits and purple mangosteen. This makes 1-isomangostin a potential biomarker for the consumption of these food products.
1-isomangostin is an organic heterotetracyclic compound that is 3,4-dihydro-2H,12H-pyrano[2,3-a]xanthen-12-one substituted by hydroxy groups at positions 5 and 9, a methoxy group at position 10, two methyl groups at position 2, a prenyl group at position 11 and an oxo group at position 12. It has a role as a plant metabolite. It is a member of phenols, an organic heterotetracyclic compound, a cyclic ketone and a cyclic ether.
1-isomangostin is an organic heterotetracyclic compound that is 3,4-dihydro-2H,12H-pyrano[2,3-a]xanthen-12-one substituted by hydroxy groups at positions 5 and 9, a methoxy group at position 10, two methyl groups at position 2, a prenyl group at position 11 and an oxo group at position 12. It has a role as a plant metabolite. It is a member of phenols, an organic heterotetracyclic compound, a cyclic ketone and a cyclic ether.
Brand Name:
Vulcanchem
CAS No.:
19275-44-6
VCID:
VC0102770
InChI:
InChI=1S/C24H26O6/c1-12(2)6-7-14-19-17(11-16(26)22(14)28-5)29-18-10-15(25)13-8-9-24(3,4)30-23(13)20(18)21(19)27/h6,10-11,25-26H,7-9H2,1-5H3
SMILES:
CC(=CCC1=C2C(=CC(=C1OC)O)OC3=CC(=C4CCC(OC4=C3C2=O)(C)C)O)C
Molecular Formula:
C24H26O6
Molecular Weight:
410.5 g/mol
1-Isomangostin
CAS No.: 19275-44-6
Main Products
VCID: VC0102770
Molecular Formula: C24H26O6
Molecular Weight: 410.5 g/mol
| CAS No. | 19275-44-6 |
|---|---|
| Product Name | 1-Isomangostin |
| Molecular Formula | C24H26O6 |
| Molecular Weight | 410.5 g/mol |
| IUPAC Name | 5,9-dihydroxy-10-methoxy-2,2-dimethyl-11-(3-methylbut-2-enyl)-3,4-dihydropyrano[2,3-a]xanthen-12-one |
| Standard InChI | InChI=1S/C24H26O6/c1-12(2)6-7-14-19-17(11-16(26)22(14)28-5)29-18-10-15(25)13-8-9-24(3,4)30-23(13)20(18)21(19)27/h6,10-11,25-26H,7-9H2,1-5H3 |
| Standard InChIKey | JUHXHWKPHWGZKL-UHFFFAOYSA-N |
| SMILES | CC(=CCC1=C2C(=CC(=C1OC)O)OC3=CC(=C4CCC(OC4=C3C2=O)(C)C)O)C |
| Canonical SMILES | CC(=CCC1=C(C(=CC2=C1C(=O)C3=C(O2)C=C(C4=C3OC(CC4)(C)C)O)O)OC)C |
| Melting Point | 245-249°C |
| Physical Description | Solid |
| Description | 1-Isomangostin belongs to the class of organic compounds known as 8-prenylated xanthones. These are organic compounds containing a C5-isoprenoid group linked to a xanthone moiety at the 8-position. Xanthone is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring that carries a ketone group. 1-Isomangostin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-isomangostin is primarily located in the membrane (predicted from logP). Outside of the human body, 1-isomangostin can be found in fruits and purple mangosteen. This makes 1-isomangostin a potential biomarker for the consumption of these food products. 1-isomangostin is an organic heterotetracyclic compound that is 3,4-dihydro-2H,12H-pyrano[2,3-a]xanthen-12-one substituted by hydroxy groups at positions 5 and 9, a methoxy group at position 10, two methyl groups at position 2, a prenyl group at position 11 and an oxo group at position 12. It has a role as a plant metabolite. It is a member of phenols, an organic heterotetracyclic compound, a cyclic ketone and a cyclic ether. |
| Synonyms | 1-Isomangostin |
| PubChem Compound | 5281641 |
| Last Modified | Nov 11 2021 |
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